[(8Z,10Z,12E)-7-hydroxy-6-methyl-2-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)tetradeca-8,10,12-trien-5-yl] dihydrogen phosphate

• Molecular Formula: C21H33O7P
• Molecular Weight: 428.5 g/mol
• IUPAC Name: [(8Z,10Z,12E)-7-hydroxy-6-methyl-2-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)tetradeca-8,10,12-trien-5-yl] dihydrogen phosphate
• InChI: InChI=1S/C21H33O7P/c1-5-6-7-8-9-10-18(22)17(4)19(28-29(24,25)26)13-11-15(2)21-16(3)12-14-20(23)27-21/h5-10,12,14-19,21-22H,11,13H2,1-4H3,(H2,24,25,26)/b6-5+,8-7-,10-9-
• InChI Key: PQNNIEWMPIULRS-UICLQWDOSA-N
• Isomeric SMILES: C/C=C/C=C\C=C/C(C(C)C(CCC(C)C1C(C=CC(=O)O1)C)OP(=O)(O)O)O
• SMILES: CC=CC=CC=CC(C(C)C(CCC(C)C1C(C=CC(=O)O1)C)OP(=O)(O)O)O
• synonyms: cytostatin

Description

[(8Z,10Z,12E)-7-hydroxy-6-methyl-2-(3-methyl-6-oxo-2,3-dihydropyran-2-yl)tetradeca-8,10,12-trien-5-yl] dihydrogen phosphate is a natural product found in Streptomyces with data available.

Scientific Research Applications

Synthesis and Interaction with DNA The study by Gamov et al. (2019) discusses the synthesis of a compound with a related structure, focusing on its stability and interaction with DNA. It details the synthesis, stability constants in different pH levels, and the kinetics of formation and hydrolysis. Importantly, the study also investigates the interaction of the synthesized compound and its Cu(II) complex with calf thymus DNA, offering potential insights into DNA-binding properties Gamov et al., 2019.

Antioxidant Activity Saher et al. (2018) synthesized a series of novel compounds related in structure, assessing their antioxidant activity. The antioxidant properties were determined using the DPPH scavenging assay, showing that the activity is dependent on the nature and number of substituents on the chromone moiety of the compounds Saher et al., 2018.

Building Blocks for Functionalized Metal Phosphate Dar et al. (2015) explored synthetic strategies for further-functionalized monoaryl phosphate primary building units. This study could provide insights into the use of complex phosphate compounds, similar to the one , as building blocks for constructing functionalized metal phosphate secondary building units, potentially useful in various material sciences and chemistry applications Dar et al., 2015.